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Compound of Interest

Compound Name: 3-Fluoro-4-methoxyphenol

CAS No.: 452-11-9

Cat. No.: B050614

Get Quote

3-Fluoro-4-methoxyphenol is a substituted aromatic compound that has emerged as a

significant building block in the fields of medicinal chemistry and materials science. Its unique

structural arrangement, featuring a nucleophilic hydroxyl group, an electron-donating methoxy

group, and an electron-withdrawing fluorine atom, imparts a distinct reactivity profile that makes

it an attractive starting point for the synthesis of complex molecular architectures. As a member

of the fluorinated building blocks family, it is frequently utilized by researchers to introduce

fluorine into target molecules, a common strategy to enhance critical pharmacological

properties such as metabolic stability, binding affinity, and lipophilicity.[1][2]

This guide, intended for researchers, chemists, and drug development professionals, provides

a comprehensive overview of the core chemical properties, spectroscopic characteristics,

synthesis, reactivity, and applications of 3-Fluoro-4-methoxyphenol. By delving into the

causality behind its chemical behavior and outlining validated protocols, this document serves

as a practical resource for leveraging this versatile compound in advanced research

endeavors.
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Part 1: Fundamental Chemical and Physical
Properties
The physical and chemical properties of a compound are foundational to its application in

synthesis and research. They dictate storage conditions, solvent choices, and purification

strategies. The properties of 3-Fluoro-4-methoxyphenol are summarized below.

Property Value Source(s)

CAS Number 452-11-9 [3][4]

Molecular Formula C₇H₇FO₂ [3][4]

Molecular Weight 142.13 g/mol [3][4]

Exact Mass 142.04300762 Da [4]

Appearance Light yellow to brown solid [5]

Melting Point 41-41.5 °C / 54-55 °C [5][6]

Boiling Point 248.2 ± 20.0 °C (Predicted) [5]

Density 1.224 ± 0.06 g/cm³ (Predicted) [5]

pKa 9.46 ± 0.18 (Predicted) [5]

IUPAC Name 3-fluoro-4-methoxyphenol [4]

SMILES COC1=C(C=C(C=C1)O)F [4]

InChI Key
ORECFXMTZQZHSP-

UHFFFAOYSA-N
[4]

The compound is typically a solid at room temperature and should be stored in a dry, well-

ventilated area.[5][6] The predicted pKa of ~9.46 is characteristic of a phenol, indicating the

acidity of the hydroxyl proton, a key feature governing its reactivity in base-mediated reactions.

Part 2: Spectroscopic Signature Analysis
Understanding the spectroscopic profile of 3-Fluoro-4-methoxyphenol is crucial for reaction

monitoring and structural confirmation of its derivatives.
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¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum will display

distinct signals for the aromatic protons, the methoxy protons, and the hydroxyl proton. The

aromatic region will show complex splitting patterns due to ¹H-¹H and ¹H-¹⁹F couplings. The

methoxy group will appear as a sharp singlet around 3.8-3.9 ppm. The hydroxyl proton will

be a broad singlet, the position of which is concentration and solvent-dependent.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum will show seven

distinct signals. The carbon atom bonded to the fluorine will exhibit a large one-bond C-F

coupling constant, appearing as a doublet. The carbons ortho and meta to the fluorine will

show smaller two- and three-bond couplings, respectively. The methoxy carbon will appear

around 55-56 ppm.

IR (Infrared) Spectroscopy: The IR spectrum provides information about the functional

groups present. Key absorption bands would include a broad O-H stretch around 3200-3600

cm⁻¹, C-O stretching for the phenol and ether around 1200-1300 cm⁻¹, and C-F stretching in

the 1000-1100 cm⁻¹ region.

Mass Spectrometry (MS): Electron ionization mass spectrometry would show a prominent

molecular ion peak (M⁺) at m/z 142. The fragmentation pattern would likely involve the loss

of a methyl group (-CH₃) from the methoxy moiety, leading to a significant fragment at m/z

127.

Part 3: Synthesis and Chemical Reactivity
Validated Synthesis Protocol
A common and straightforward method for the preparation of 3-Fluoro-4-methoxyphenol is
the alkaline hydrolysis of its acetate precursor, 3-fluoro-4-methoxyphenyl acetate.[5] This

approach is efficient and utilizes readily available reagents.

Reaction Scheme: Acetic acid 3-fluoro-4-methoxy phenyl ester → 3-FLUORO-4-
METHOXYPHENOL[5]

Step-by-Step Protocol:

Dissolution: Dissolve 3-fluoro-4-methoxyphenyl acetate (1.0 eq) in ethanol (e.g., 10 mL per

gram of starting material).
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Hydrolysis: Slowly add an aqueous solution of sodium hydroxide (e.g., 20% NaOH solution,

2.0-3.0 eq) to the ethanolic solution. The use of a strong base like NaOH is essential to

saponify the ester efficiently. Ethanol serves as a co-solvent to ensure miscibility of the

aqueous base and the organic ester.

Reaction Monitoring: Stir the reaction mixture at room temperature for approximately 3

hours. Progress can be monitored by Thin Layer Chromatography (TLC) until the starting

material is fully consumed.

Workup and Acidification: Upon completion, wash the reaction mixture with water. The

mixture is then carefully acidified with a strong acid, such as 6N hydrochloric acid (HCl), until

the solution is acidic. Acidification is critical to protonate the resulting phenoxide salt,

precipitating the desired phenol product.

Isolation: The resulting phenolic product can be isolated by extraction with an organic solvent

(e.g., ethyl acetate), followed by washing the organic layer with brine, drying over anhydrous

sodium sulfate, and concentrating under reduced pressure.

3-Fluoro-4-methoxyphenyl acetate
Ethanol

20% NaOH (aq)

Stir at Room Temp
(3 hours)

1. Hydrolysis Acidify with 6N HCl2. Protonation 3-Fluoro-4-methoxyphenol3. Isolation

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Fluoro-4-methoxyphenol.

Reactivity Profile
The reactivity of 3-Fluoro-4-methoxyphenol is governed by the interplay of its three functional

groups on the aromatic ring.

Phenolic Hydroxyl Group: This is the most reactive site for many transformations. It is acidic

and can be readily deprotonated by a base to form a phenoxide, which is a potent

nucleophile. This allows for straightforward O-alkylation or O-acylation reactions to form

ethers and esters, respectively.
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Aromatic Ring: The ring is activated towards electrophilic aromatic substitution due to the

strong electron-donating effects of the hydroxyl and methoxy groups. These groups are

ortho-, para-directing. The fluorine atom exerts a weak deactivating inductive effect but also

directs ortho and para. The positions ortho to the powerful hydroxyl group (C2 and C6) are

the most likely sites for electrophilic attack.

Fluorine and Methoxy Groups: These groups are generally stable under most reaction

conditions, providing a robust scaffold for further chemical modifications.

Caption: Key reactive sites on the 3-Fluoro-4-methoxyphenol molecule.

Part 4: Applications in Research and Drug
Development
3-Fluoro-4-methoxyphenol is not just a laboratory chemical; it is a key intermediate in the

synthesis of high-value compounds, particularly in the pharmaceutical industry.

Protein Degrader Building Blocks: It is classified as a building block for protein degraders, a

novel therapeutic modality.[3] These molecules, such as PROTACs (Proteolysis Targeting

Chimeras), are designed to hijack the cell's natural protein disposal system to eliminate

disease-causing proteins.

G-Protein Coupled Receptor (GPCR) Antagonists: The compound has been used in the

preparation of non-peptidic antagonists for the Neuropeptide B/W Receptor 1 (NPBWR1),

also known as GPR7.[5] GPCRs are a major class of drug targets, and developing selective

antagonists is a key area of drug discovery.

Kinase Inhibitors: The fluorinated phenol motif is present in various kinase inhibitors. For

example, related structures have been investigated for their ability to inhibit EGFR

(Epidermal Growth Factor Receptor) triple mutants, which are implicated in certain cancers.

[4] The fluorine atom can enhance binding affinity through favorable interactions in the

kinase active site.

General Medicinal Chemistry: The strategic incorporation of fluorine into drug candidates is a

well-established method to improve a molecule's pharmacokinetic profile.[1][2] 3-Fluoro-4-
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methoxyphenol provides a readily available scaffold to introduce both a fluorine atom and a

versatile phenolic handle for further elaboration.

Chemical Synthesis

Therapeutic Candidates

3-Fluoro-4-methoxyphenol
(Scaffold)

Functionalization
(e.g., Etherification)

Coupling Reactions
(e.g., Suzuki, Buchwald)

Further Elaboration

Kinase Inhibitors GPCR Modulators Protein Degraders

Click to download full resolution via product page

Caption: Role of 3-Fluoro-4-methoxyphenol in a drug discovery workflow.

Part 5: Safety, Handling, and Storage
As with any laboratory chemical, proper handling of 3-Fluoro-4-methoxyphenol is paramount

for ensuring safety. The compound is classified with significant hazards that require stringent

control measures.
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Hazard Class Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation

(Sub-category 1B)

corrosive Danger

H314: Causes severe

skin burns and eye

damage.[4][6][7]

Specific Target Organ

Toxicity - Single

Exposure (Category

3)

exclamation mark Warning

H335: May cause

respiratory irritation.[4]

[6][7]

Handling and Personal Protective Equipment (PPE):

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[6][7]

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[7]

Skin Protection: Wear impervious protective gloves (e.g., nitrile) and chemical-resistant

clothing to prevent all skin contact.[6][7]

Respiratory Protection: If dust or vapors are generated, use a NIOSH-approved respirator.[7]

General Hygiene: Avoid all personal contact, including inhalation.[6] Do not eat, drink, or

smoke in the handling area. Wash hands thoroughly after handling.[6]

Storage:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[6]

Keep away from incompatible materials such as strong oxidizing agents.

Store locked up.[6][7]

Disposal:

Dispose of contents and container to an approved hazardous waste collection point in

accordance with local, state, and federal regulations.[6][7]
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Conclusion
3-Fluoro-4-methoxyphenol is a highly valuable and versatile chemical intermediate. Its well-

defined physical properties, predictable reactivity, and straightforward synthesis make it an

essential tool for chemists. For drug development professionals, its utility as a fluorinated

building block provides a strategic advantage in designing next-generation therapeutics with

enhanced pharmacological properties. By understanding its core chemical principles and

adhering to strict safety protocols, researchers can effectively unlock the potential of this

powerful molecular scaffold.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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